3-(Furan-3-yl)propanoic acid
Overview
Description
3-(Furan-3-yl)propanoic acid is a chemical compound with the molecular formula C7H8O3 . It has a molecular weight of 140.14 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives involves reactions of 3-(furan-2-yl)propenoic acids and their esters with arenes in Brønsted superacid TfOH . This affords products of hydroarylation of the carbon–carbon double bond . According to NMR and DFT studies, the corresponding O,C-diprotonated forms of the starting furan acids and esters should be reactive electrophilic species in these transformations .Molecular Structure Analysis
The InChI code for 3-(Furan-3-yl)propanoic acid is 1S/C7H8O3/c8-7(9)2-1-6-3-4-10-5-6/h3-5H,1-2H2,(H,8,9) . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.Chemical Reactions Analysis
The reactions of 3-(furan-2-yl)propenoic acids and their esters with arenes in Brønsted superacid TfOH affords products of hydroarylation of the carbon–carbon double bond . The further oligomerization proceeds through the addition of 1a or its hydrated derivatives and, thus, the formation of ether or ester bonds, in some cases along with the side processes of decarboxylation .Scientific Research Applications
Antimicrobial Activity
3-(Furan-3-yl)propanoic acid: and its derivatives have been studied for their antimicrobial properties. Research indicates that these compounds can inhibit the growth of yeast-like fungi such as Candida albicans at certain concentrations . This suggests potential applications in developing new antimicrobial agents, particularly as treatments for fungal infections.
Organic Synthesis
The compound serves as a building block in organic synthesis. It can undergo various chemical reactions to form new compounds with potential applications in pharmaceuticals and agrochemicals. For instance, its derivatives have been synthesized through hydroarylation reactions, which could be useful in creating complex organic molecules .
Biomass Conversion
3-(Furan-3-yl)propanoic acid: is related to furans derived from biomass, such as furfural and 5-hydroxymethylfurfural (5-HMF), which are considered platform chemicals. It could play a role in converting biomass into valuable chemicals, contributing to the development of sustainable chemical processes .
Mechanism of Action
Target of Action
It is known that furan derivatives, such as 3-(furan-3-yl)propanoic acid, have demonstrated good antimicrobial activity against yeast-like fungi candida albicans, escherichia coli, and staphylococcus aureus .
Mode of Action
The mode of action of 3-(Furan-3-yl)propanoic acid involves the hydroarylation of the carbon–carbon double bond of 3-(Furan-2-yl)propenoic acids and their esters by arenes under superelectrophilic activation conditions . The corresponding O,C-diprotonated forms of the starting furan acids and esters are reactive electrophilic species in these transformations .
Biochemical Pathways
The compound’s antimicrobial activity suggests it may interfere with essential biochemical processes in microbial cells .
Pharmacokinetics
One source mentions that it has high gi absorption , which could impact its bioavailability.
Result of Action
The result of the action of 3-(Furan-3-yl)propanoic acid is the suppression of microbial growth, as evidenced by its antimicrobial activity against Candida albicans, Escherichia coli, and Staphylococcus aureus .
properties
IUPAC Name |
3-(furan-3-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O3/c8-7(9)2-1-6-3-4-10-5-6/h3-5H,1-2H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPRXJNFEKDNZEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC=C1CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70536285 |
Source
|
| Record name | 3-(Furan-3-yl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70536285 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Furan-3-yl)propanoic acid | |
CAS RN |
90048-04-7 |
Source
|
| Record name | 3-(Furan-3-yl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70536285 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(furan-3-yl)propanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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